4-((furan-2-ylmethyl)sulfonyl)-1-((1-methyl-1H-imidazol-4-yl)sulfonyl)piperidine

• IUPAC Name: 4-(furan-2-ylmethylsulfonyl)-1-(1-methylimidazol-4-yl)sulfonylpiperidine
• InChI: InChI=1S/C14H19N3O5S2/c1-16-9-14(15-11-16)24(20,21)17-6-4-13(5-7-17)23(18,19)10-12-3-2-8-22-12/h2-3,8-9,11,13H,4-7,10H2,1H3
• InChI Key: BZPCERFRVBCCSX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)N2CCC(CC2)S(=O)(=O)CC3=CC=CO3
• Molecular Formula: C14H19N3O5S2
• Molecular Weight: 373.5 g/mol

Description

4-((furan-2-ylmethyl)sulfonyl)-1-((1-methyl-1H-imidazol-4-yl)sulfonyl)piperidine, also known as FMSIP, is a chemical compound that has gained attention in scientific research for its potential use as a therapeutic agent.

Scientific Research Applications

Access to Sulfonylated Furans or Imidazo[1,2-a]pyridines

Zhiming Cui et al. (2018) developed an efficient three-component reaction involving 1,3-dicarbonyl compounds or pyridin-2-amines with ynals and sodium benzenesulfinates. This domino process facilitates the preparation of sulfonylated furan or imidazo[1,2-a]pyridine derivatives, showcasing excellent functional group tolerance and efficiency. This methodology could be applied to synthesize derivatives related to the target compound for various applications in organic synthesis and drug discovery (Cui, Zhu, Li, & Cao, 2018).

Antiprotozoal Agents

Mohamed A. Ismail et al. (2004) synthesized compounds including 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine acetate salt. These compounds demonstrated strong DNA affinities and significant in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, indicating potential antiprotozoal applications (Ismail, Brun, Wenzler, Tanious, Wilson, & Boykin, 2004).

Analytical and Spectral Study of Furan Ring Containing Organic Ligands

H. Patel (2020) explored the synthesis, characterization, and chelating properties of furan ring-containing organic ligands, including Ethyl 5-(piperidin-1-yl-methyl)furan-2-carboxylate derivatives. This research provides insights into the synthesis and potential applications of furan-based ligands in coordination chemistry and material science (Patel, 2020).

Synthesis of Furan 4'-thio-C-nucleosides

Victor Ulgar et al. (2003) investigated the synthesis of furan C-nucleosides with a sulfur atom in the sugar ring, which could have implications in the design of nucleoside analogs with potential biological activities. This research might contribute to the development of novel therapeutic agents based on the structural motif of the target compound (Ulgar, López, Maya, Fernández-Bolaños, & Bols, 2003).